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Compound of Interest

Compound Name:
4-Bromobenzamidine

hydrochloride

Cat. No.: B1280929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of 4-
Bromobenzamidine hydrochloride. This compound is a potent inhibitor of serine proteases

and is widely used in biochemical research and pharmaceutical development.[1] Adherence to

this protocol will ensure the accurate and safe preparation of the solution for experimental use.

Physicochemical and Safety Data
A summary of the key properties and safety information for 4-Bromobenzamidine
hydrochloride is presented below.
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Property Value Reference

Molecular Formula C₇H₇BrN₂·HCl [1][2]

Molecular Weight 235.51 g/mol [1][2][3]

Appearance
White to off-white solid,

powder, or crystal
[1][2][4]

Purity (Typical) ≥ 96% (HPLC) [1]

Solubility Soluble in Methanol [2][3][4]

Storage Temperature (Solid) 0-8 °C in a cool, dark place [1][2]

Melting Point 265-272 °C [2][3]

Safety and Handling Precautions
4-Bromobenzamidine hydrochloride is a hazardous substance and must be handled with

appropriate care in a laboratory setting.

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[2][5] It is also harmful if swallowed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves (e.g., nitrile) when handling the solid compound and its solutions.

[6]

Engineering Controls: Handle the compound in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust.[5][6]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and consult a

physician.[5]

In case of skin contact: Immediately wash off with soap and plenty of water.[2][5]
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In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][5]

If swallowed: Rinse mouth with water. Do not induce vomiting. Consult a physician.[5]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol details the steps to prepare a 100 mM stock solution of 4-Bromobenzamidine
hydrochloride in methanol. The concentration can be adjusted as needed by modifying the

calculations.

Materials and Equipment
4-Bromobenzamidine hydrochloride (solid)

Anhydrous Methanol (ACS grade or higher)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask (e.g., 10 mL or 25 mL)

Beaker

Magnetic stirrer and stir bar (optional)

Pipettes

Amber glass storage vials or polypropylene tubes

Vortex mixer

Procedure
1. Calculation of Required Mass:
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To prepare a stock solution of a specific volume and concentration, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 10 mL of a 100 mM stock solution:

Concentration = 100 mM = 0.1 mol/L

Volume = 10 mL = 0.01 L

Molecular Weight = 235.51 g/mol [1][2][3]

Mass (g) = 0.1 mol/L x 0.01 L x 235.51 g/mol = 0.02355 g = 23.55 mg

2. Weighing the Compound:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated amount (e.g., 23.55 mg) of 4-Bromobenzamidine
hydrochloride solid using a spatula. Record the exact mass.

3. Dissolving the Compound:

Transfer the weighed solid into a clean, dry beaker or directly into the volumetric flask.

Add a portion of the solvent (e.g., 5-7 mL of methanol for a 10 mL final volume) to the

container.

Gently swirl the flask or use a magnetic stirrer at a low speed to dissolve the solid. A vortex

mixer can also be used to aid dissolution. Ensure the solid is completely dissolved before

proceeding.

4. Final Volume Adjustment:

Once the solid is fully dissolved, carefully add methanol to the volumetric flask until the

bottom of the meniscus reaches the calibration mark.
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Cap the flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

5. Aliquoting and Storage:

For ease of use and to prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in amber glass

vials or polypropylene tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and preparation

date.

Store the aliquots at -20°C for long-term storage. For short-term storage, 0-8°C is suitable.[1]

It is best practice to prepare fresh solutions for critical experiments.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the 4-Bromobenzamidine
hydrochloride stock solution.
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Caption: Workflow for preparing 4-Bromobenzamidine hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4-Bromobenzamidine Hydrochloride | 55368-42-8 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

3. 4-Bromobenzamidine hydrochloride | 55368-42-8 [chemicalbook.com]

4. 4-Bromobenzamidine Hydrochloride | 55368-42-8 | TCI EUROPE N.V. [tcichemicals.com]

5. capotchem.cn [capotchem.cn]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of 4-
Bromobenzamidine Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1280929#how-to-prepare-a-stock-
solution-of-4-bromobenzamidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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